1-(tert-Butyl)-1H-pyrazole-5-carbaldehyde

• IUPAC Name: 2-tert-butylpyrazole-3-carbaldehyde
• InChI: InChI=1S/C8H12N2O/c1-8(2,3)10-7(6-11)4-5-9-10/h4-6H,1-3H3
• InChI Key: FNXSFOWYPJWBRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=CC=N1)C=O
• Molecular Formula: C8H12N2O
• DSSTOX Substance ID: DTXSID70718983
• Molecular Weight: 152.19 g/mol
• CAS No.: 1204355-58-7

Description

“1-tert-butyl-1H-pyrazole-5-carbaldehyde” is a chemical compound with the molecular formula C8H12N2O. It is related to the pyrazole class of compounds, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of “1-tert-butyl-1H-pyrazole-5-carbaldehyde” consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The compound also contains a tert-butyl group and a carbaldehyde group.

Physical and Chemical Properties Analysis

“1-tert-butyl-1H-pyrazole-5-carbaldehyde” has a molecular weight of 152.19 g/mol. It has a topological polar surface area of 34.9 Ų and a XLogP3-AA value of 0.9. The compound is covalently bonded and has a complexity of 151.

Scientific Research Applications

Pyrazolo[4,3-c]pyridines Synthesis

1-tert-butyl-1H-pyrazole-5-carbaldehyde derivatives are utilized in the synthesis of various pyrazolo[4,3-c]pyridines. This synthesis involves Sonogashira-type cross-coupling reactions and microwave-assisted treatments, leading to compounds with potential pharmaceutical applications (Vilkauskaitė, Šačkus & Holzer, 2011).

Organic Optoelectronic Applications

The compound is employed in the creation of (arylethynyl)pyrenes, which demonstrate promising characteristics for organic optoelectronic applications, like organic light-emitting devices (OLEDs). These studies help understand the fluorescent structure-property relationship of alkynyl-functionalized pyrene derivatives (Hu et al., 2013).

Catalysis in Polymerization

Aluminum and zinc complexes supported by pyrrole-based ligands, synthesized using derivatives of 1-tert-butyl-1H-pyrazole-5-carbaldehyde, are active catalysts for the ring-opening polymerization of ε-caprolactone. This application is significant in polymer chemistry and material science (Qiao, Ma & Wang, 2011).

Antimicrobial Activity

Chitosan Schiff bases, synthesized from derivatives of 1-tert-butyl-1H-pyrazole-5-carbaldehyde, exhibit notable antimicrobial activity against various bacterial and fungal strains. This indicates potential uses in developing new antimicrobial agents (Hamed et al., 2020).

Inhibitors of Protein Kinases

Certain pyridyl substituted pyrazolo[4,3-c]pyridines, synthesized from 1-tert-butyl-1H-pyrazole-5-carbaldehyde derivatives, are explored as potential inhibitors of protein kinases. These compounds could be significant in therapeutic research, especially in cancer treatment (Vilkauskaitė et al., 2013).

Chemical Structure Analysis

The crystal structure and properties of various derivatives of 1-tert-butyl-1H-pyrazole-5-carbaldehyde are meticulously studied, contributing to a better understanding of their chemical and physical properties, which is crucial for their application in different fields of chemistry (Xu & Shi, 2011).

Future Directions

The future directions for the study and application of “1-tert-butyl-1H-pyrazole-5-carbaldehyde” and related compounds could include further investigation into their synthesis, reactions, and potential uses. Pyrazoles are a class of compounds that have been studied for their potential applications in various fields, including medicinal chemistry.

Mechanism of Action

Target of Action

Related compounds such as 1-tert-butyl-3- (4-chloro-phenyl)-1h-pyrazolo [3,4-d]pyrimidin-4-ylamine have been shown to interact with tyrosine-protein kinase lyn, proto-oncogene tyrosine-protein kinase src, and tyrosine-protein kinase lck .

Mode of Action

For instance, the tert-butyl group in chemical transformations has been shown to exhibit unique reactivity patterns .

Biochemical Pathways

Related compounds have been shown to influence oxidative stress response pathways in fungi . Additionally, the tert-butyl group has been implicated in biosynthetic and biodegradation pathways .